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Compound of Interest

Compound Name: 1,2-Dibromo-2,4-dicyanobutane

Cat. No.: B1206852

An In-Depth Technical Guide to the Physical and Chemical Characteristics of Tektamer 38

This guide provides a detailed overview of the core physical and chemical characteristics of
Tektamer 38, a broad-spectrum biocide. The information is intended for researchers, scientists,
and drug development professionals, presenting quantitative data in a structured format,
outlining probable experimental methodologies, and illustrating key relationships through a
logical diagram.

Active Ingredient and Chemical Identity

The active ingredient in Tektamer 38 is 1-Bromo-1-(bromomethyl)-1,3-propanedicarbonitrile,
more commonly known as 1,2-Dibromo-2,4-dicyanobutane.[1][2][3] Its chemical structure is
characterized by a butane backbone with two bromine atoms and two cyano groups.

Synonyms: 2-Bromo-2-(bromomethyl)pentanedinitrile, Methyldibromoglutaronitrile,
Bromothalonil.[3][4] CAS Number: 35691-65-7.[3][5]

Physical and Chemical Properties

The physical and chemical properties of Tektamer 38 are summarized in the table below. These
characteristics are crucial for its application and formulation in various industrial and
commercial products.
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Property Value

Molecular Formula CeHeBrz2N2[5][6]

Molar Mass 265.93 g/mol [5][6]

Appearance White to off-white or pale yellow crystalline

solid/powder.[4][6]

Odor Pungent.[5]
] ] 48-50°C (for 95% pure); 52.5-54.5°C (pure).[6]
Melting Point ) ] )
A melting point of 52°C is also reported.[5]
Boiling Point 338.6 £ 42.0 °C (Predicted); 212 °C.[5][6]
Density 1.9436 g/cm3 (rough estimate).[5][6]
Water Solubility Insoluble.[5][6]

o ) Soluble in alcohol, benzene, and other general
Solubility in Organic Solvents )
organic solvents.[6]

Vapor Pressure 9.71E-05 mmHg at 25°C.[6]
Flash Point 158.6°C.[5][6]
N Stable to light, heat, and water.[6] Stable in
Stability
storage for over 3 years.[5]
pH Range of Efficacy 2.0-9.5[5]

Experimental Protocols

While the specific experimental protocols used by the manufacturer for Tektamer 38 are
proprietary, the determination of its physical and chemical properties likely adheres to
internationally recognized standards, such as those established by the Organisation for
Economic Co-operation and Development (OECD) and ASTM International. These guidelines
ensure data reliability and comparability.

Melting Point Determination: The melting point of a crystalline solid like Tektamer 38 is typically
determined using the capillary method. A small, finely powdered sample is packed into a
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capillary tube and heated in a calibrated apparatus. The temperatures at which melting begins
and is complete are recorded as the melting range. A narrow melting range is indicative of high

purity.

Solubility Testing: To determine solubility, a specified amount of Tektamer 38 would be added to
a standard volume of a solvent (e.g., water, ethanol, benzene) at a controlled temperature. The
mixture is agitated, and the extent to which the solute dissolves is observed and quantified. For
water solubility, a low result would classify it as insoluble.

Flash Point Measurement: The flash point is likely determined using a closed-cup method,
which is suitable for solids and liquids that can form a flammable vapor. The sample is heated
in a closed container, and an ignition source is periodically introduced into the vapor space.
The flash point is the lowest temperature at which the vapors ignite.

Logical Relationships of Tektamer 38 Properties

The following diagram illustrates the relationships between the fundamental molecular and
physical states of Tektamer 38 and how they influence its chemical behavior and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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